2-Amino-4-(2-methylphenylamino)-quinazoline

• Molecular Formula: C15H14N4
• Molecular Weight: 250.30 g/mol
• IUPAC Name: 4-N-(2-methylphenyl)quinazoline-2,4-diamine
• InChI: InChI=1S/C15H14N4/c1-10-6-2-4-8-12(10)17-14-11-7-3-5-9-13(11)18-15(16)19-14/h2-9H,1H3,(H3,16,17,18,19)
• InChI Key: CSTTZIAJVUOMCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=NC(=NC3=CC=CC=C32)N

Description

2-Amino-4-(2-methylphenylamino)-quinazoline is a useful research compound. Its molecular formula is C15H14N4 and its molecular weight is 250.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-Amino-4-chloroquinazoline (0.64 g, 0.0036 mol) was heated to 170° in o-toluidine (1 ml, 0.008 mol) for 1 hour. The reaction mixture was dissolved in ethanol, stripped and partitioned between chloroform and NaOH solution (pH 9). The organic solution was dried, filtered and excess solvent removed to give an oil which afforded crystals of 2-amino-4-(2-methylphenylamino)-quinazoline (0.55 g, 62%) m.p. 273°-275° (from ethanol).